(S)-4-Benzyl-2-((R)-1-(diphenylphosphanyl)piperidin-2-yl)-4,5-dihydrooxazole (S)-4-Benzyl-2-((R)-1-(diphenylphosphanyl)piperidin-2-yl)-4,5-dihydrooxazole
Brand Name: Vulcanchem
CAS No.:
VCID: VC13784165
InChI: InChI=1S/C27H29N2OP/c1-4-12-22(13-5-1)20-23-21-30-27(28-23)26-18-10-11-19-29(26)31(24-14-6-2-7-15-24)25-16-8-3-9-17-25/h1-9,12-17,23,26H,10-11,18-21H2/t23-,26+/m0/s1
SMILES: C1CCN(C(C1)C2=NC(CO2)CC3=CC=CC=C3)P(C4=CC=CC=C4)C5=CC=CC=C5
Molecular Formula: C27H29N2OP
Molecular Weight: 428.5 g/mol

(S)-4-Benzyl-2-((R)-1-(diphenylphosphanyl)piperidin-2-yl)-4,5-dihydrooxazole

CAS No.:

Cat. No.: VC13784165

Molecular Formula: C27H29N2OP

Molecular Weight: 428.5 g/mol

* For research use only. Not for human or veterinary use.

(S)-4-Benzyl-2-((R)-1-(diphenylphosphanyl)piperidin-2-yl)-4,5-dihydrooxazole -

Specification

Molecular Formula C27H29N2OP
Molecular Weight 428.5 g/mol
IUPAC Name [(2R)-2-[(4S)-4-benzyl-4,5-dihydro-1,3-oxazol-2-yl]piperidin-1-yl]-diphenylphosphane
Standard InChI InChI=1S/C27H29N2OP/c1-4-12-22(13-5-1)20-23-21-30-27(28-23)26-18-10-11-19-29(26)31(24-14-6-2-7-15-24)25-16-8-3-9-17-25/h1-9,12-17,23,26H,10-11,18-21H2/t23-,26+/m0/s1
Standard InChI Key YCCYXXUAXWOWOK-JYFHCDHNSA-N
Isomeric SMILES C1CCN([C@H](C1)C2=N[C@H](CO2)CC3=CC=CC=C3)P(C4=CC=CC=C4)C5=CC=CC=C5
SMILES C1CCN(C(C1)C2=NC(CO2)CC3=CC=CC=C3)P(C4=CC=CC=C4)C5=CC=CC=C5
Canonical SMILES C1CCN(C(C1)C2=NC(CO2)CC3=CC=CC=C3)P(C4=CC=CC=C4)C5=CC=CC=C5

Introduction

(S)-4-Benzyl-2-((R)-1-(diphenylphosphanyl)piperidin-2-yl)-4,5-dihydrooxazole is a complex organic compound with a molecular formula of C27H29N2OP and a molecular weight of approximately 428.5 g/mol . This compound features a unique structure that includes a benzyl group, a piperidine ring with a diphenylphosphanyl substituent, and an oxazole ring. The specific stereochemistry at the chiral centers is crucial for its properties and potential applications.

Synthesis and Preparation

While specific synthesis methods for this compound are not detailed in the available literature, compounds with similar structures often involve multi-step syntheses that include the formation of the oxazole and piperidine rings, followed by the introduction of the diphenylphosphanyl group. The synthesis typically requires careful control of reaction conditions to achieve the desired stereochemistry.

Biological and Chemical Applications

Although specific biological or chemical applications of (S)-4-Benzyl-2-((R)-1-(diphenylphosphanyl)piperidin-2-yl)-4,5-dihydrooxazole are not well-documented, compounds with similar structures may exhibit interesting biological activities. For example, piperidine derivatives are known to interact with various biological targets, including neurotransmitter transporters . The presence of a diphenylphosphanyl group could potentially confer unique chemical properties, such as catalytic activity or coordination chemistry capabilities.

Research Findings and Future Directions

Given the limited availability of specific research findings on this compound, future studies could focus on exploring its potential biological activities, such as interactions with neurotransmitter transporters or other enzymes. Additionally, its chemical properties, including potential catalytic applications, warrant further investigation.

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